2-Methyl-3-[4-(piperidine-1-carbonyl)phenyl]benzoic acid, 95%

• IUPAC Name: 2-methyl-3-[4-(piperidine-1-carbonyl)phenyl]benzoic acid
• InChI: InChI=1S/C20H21NO3/c1-14-17(6-5-7-18(14)20(23)24)15-8-10-16(11-9-15)19(22)21-12-3-2-4-13-21/h5-11H,2-4,12-13H2,1H3,(H,23,24)
• InChI Key: WBHCBGMOYPPUEK-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC=C1C(=O)O)C2=CC=C(C=C2)C(=O)N3CCCCC3
• Molecular Formula: C20H21NO3
• DSSTOX Substance ID: DTXSID10692278
• Molecular Weight: 323.4 g/mol
• CAS RN: 1261981-57-0

Description

2-Methyl-3-[4-(piperidine-1-carbonyl)phenyl]benzoic acid (2M3PBP) is a compound that has been studied extensively in recent years due to its potential applications in scientific research. It is a symmetric molecule with a molecular weight of 307.38 g/mol. 2M3PBP has been found to possess a range of biochemical and physiological effects, as well as a variety of advantages and limitations for use in laboratory experiments.

Scientific Research Applications

2-Methyl-3-[4-(piperidine-1-carbonyl)phenyl]benzoic acid, 95% has been found to have a variety of applications in scientific research. One of the most important applications of 2-Methyl-3-[4-(piperidine-1-carbonyl)phenyl]benzoic acid, 95% is as a tool for studying the structure and function of proteins. 2-Methyl-3-[4-(piperidine-1-carbonyl)phenyl]benzoic acid, 95% has been used to study the structure and function of proteins involved in signal transduction pathways, as well as the structure and function of proteins involved in the regulation of cell death and survival. Additionally, 2-Methyl-3-[4-(piperidine-1-carbonyl)phenyl]benzoic acid, 95% has been used to study the structure and function of proteins involved in the regulation of gene expression.

Mechanism of Action

The mechanism of action of 2-Methyl-3-[4-(piperidine-1-carbonyl)phenyl]benzoic acid, 95% is not fully understood. However, it is believed that 2-Methyl-3-[4-(piperidine-1-carbonyl)phenyl]benzoic acid, 95% acts as an inhibitor of protein kinases, which are enzymes involved in signal transduction pathways. In addition, 2-Methyl-3-[4-(piperidine-1-carbonyl)phenyl]benzoic acid, 95% has been found to interact with certain proteins involved in the regulation of gene expression, suggesting that it may also act as an inhibitor of gene expression.
Biochemical and Physiological Effects
2-Methyl-3-[4-(piperidine-1-carbonyl)phenyl]benzoic acid, 95% has been found to have a variety of biochemical and physiological effects. In particular, 2-Methyl-3-[4-(piperidine-1-carbonyl)phenyl]benzoic acid, 95% has been found to inhibit the activity of certain protein kinases, which can affect the signal transduction pathways in cells. Additionally, 2-Methyl-3-[4-(piperidine-1-carbonyl)phenyl]benzoic acid, 95% has been found to interact with certain proteins involved in the regulation of gene expression, which can affect the expression of certain genes. Furthermore, 2-Methyl-3-[4-(piperidine-1-carbonyl)phenyl]benzoic acid, 95% has been found to induce apoptosis in certain cell types, suggesting that it may have potential applications in the treatment of certain diseases.

Advantages and Limitations for Lab Experiments

2-Methyl-3-[4-(piperidine-1-carbonyl)phenyl]benzoic acid, 95% has a number of advantages and limitations for use in laboratory experiments. One of the main advantages of 2-Methyl-3-[4-(piperidine-1-carbonyl)phenyl]benzoic acid, 95% is that it is relatively simple and cost-effective to synthesize. Additionally, 2-Methyl-3-[4-(piperidine-1-carbonyl)phenyl]benzoic acid, 95% has been found to be effective at inhibiting the activity of certain protein kinases, which makes it an ideal tool for studying signal transduction pathways. However, 2-Methyl-3-[4-(piperidine-1-carbonyl)phenyl]benzoic acid, 95% also has certain limitations. For example, 2-Methyl-3-[4-(piperidine-1-carbonyl)phenyl]benzoic acid, 95% has been found to be relatively unstable in certain conditions, which can limit its usefulness in certain experiments.

Future Directions

The potential applications of 2-Methyl-3-[4-(piperidine-1-carbonyl)phenyl]benzoic acid, 95% are vast and varied. In particular, future research should focus on developing new and improved methods for synthesizing 2-Methyl-3-[4-(piperidine-1-carbonyl)phenyl]benzoic acid, 95%, as well as exploring its potential applications in the treatment of various diseases. Additionally, further research should focus on understanding the mechanism of action of 2-Methyl-3-[4-(piperidine-1-carbonyl)phenyl]benzoic acid, 95% and its effects on signal transduction pathways, gene expression, and apoptosis. Finally, future research should focus on exploring the potential for using 2-Methyl-3-[4-(piperidine-1-carbonyl)phenyl]benzoic acid, 95% as a tool for studying the structure and function of proteins involved in various biological processes.

Synthesis Methods

2-Methyl-3-[4-(piperidine-1-carbonyl)phenyl]benzoic acid, 95% can be synthesized using a variety of methods. The most common method is a multistep synthesis, which involves the reaction of a piperidine-1-carbonyl phenol with a methylbenzoic acid in the presence of a base. This reaction is then followed by a hydrolysis step, which yields 2-Methyl-3-[4-(piperidine-1-carbonyl)phenyl]benzoic acid, 95%. The multistep synthesis of 2-Methyl-3-[4-(piperidine-1-carbonyl)phenyl]benzoic acid, 95% is a relatively simple and cost-effective process, and can be completed in a short amount of time.